Cas no 2248318-48-9 (4-Bromo-2-(tetrazol-1-yl)benzaldehyde)

• Product Name: 4-Bromo-2-(tetrazol-1-yl)benzaldehyde
• CAS No: 2248318-48-9
• MF: C₈H₅BrN₄O
• MW: 253.055499792099
• CID: 6265003
• PubChem ID: 137938801
• Update Time: 2025-05-23

4-Bromo-2-(tetrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(tetrazol-1-yl)benzaldehyde
• 2248318-48-9
• 4-bromo-2-(1H-1,2,3,4-tetrazol-1-yl)benzaldehyde
• EN300-6508480

• Inchi： 1S/C8H5BrN4O/c9-7-2-1-6(4-14)8(3-7)13-5-10-11-12-13/h1-5H
• InChI Key： IJFSMFAXBFOUPL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=O)=C(C=1)N1C=NN=N1

Computed Properties

• Exact Mass: 251.96467g/mol
• Monoisotopic Mass: 251.96467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.7Ų

Additional information on 4-Bromo-2-(tetrazol-1-yl)benzaldehyde

Professional Introduction to 4-Bromo-2-(tetrazol-1-yl)benzaldehyde (CAS No. 2248318-48-9)

4-Bromo-2-(tetrazol-1-yl)benzaldehyde, with the chemical identifier CAS No. 2248318-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzaldehyde derivatives, characterized by the presence of a bromine substituent at the fourth position and a tetrazole ring at the second position of the benzene core. Such structural features make it a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The< strong>tetrazole moiety incorporated into the molecular structure of 4-Bromo-2-(tetrazol-1-yl)benzaldehyde is a key pharmacophore that contributes to its unique chemical and biological properties. Tetrazoles are known for their ability to act as hydrogen bond donors and acceptors, which can enhance the binding affinity of a compound to its target receptor. This feature has been exploited in drug design to improve the efficacy and selectivity of potential therapeutic candidates.

In recent years, there has been a surge in research focused on benzaldehyde derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The< strong>bromine substituent in 4-Bromo-2-(tetrazol-1-yl)benzaldehyde not only influences the electronic properties of the molecule but also serves as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

One of the most compelling aspects of 4-Bromo-2-(tetrazol-1-yl)benzaldehyde is its utility as a building block in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of kinase inhibitors, which are critical in cancer therapy. The< strong>tetrazole ring can interact with specific residues in the active site of kinases, thereby modulating their activity. Recent studies have demonstrated that benzaldehyde derivatives containing tetrazole moieties exhibit potent inhibitory effects on various kinases, making them promising candidates for further development into anti-cancer drugs.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for drug candidates targeting neurological disorders. Research has indicated that certain benzaldehyde derivatives can cross the blood-brain barrier and exert neuroprotective effects. The< strong>bromine atom in 4-Bromo-2-(tetrazol-1-yl)benzaldehyde may play a role in enhancing blood-brain barrier penetration, although further studies are needed to fully elucidate this mechanism.

In addition to its applications in drug development, 4-Bromo-2-(tetrazol-1-yl)benzaldehyde has found utility in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes have been explored for their potential in organic transformations, including hydrogenation and oxidation reactions.

The synthesis of< strong>4-Bromo-2-(tetrazol-1-yl)benzaldehyde typically involves multi-step reactions starting from readily available aromatic precursors. A common synthetic route includes bromination of benzaldehyde followed by nucleophilic substitution with tetrazole. This approach leverages well-established organic transformations and allows for good yields and purity when optimized conditions are employed.

In conclusion, 4-Bromo-2-(tetrazol-1-yl)benzaldehyde (CAS No. 2248318-48-9) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features, particularly the combination of a bromine substituent and a tetrazole ring, make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of novel therapeutic agents and advanced materials.